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Compound of Interest

Compound Name: 2,3',4,4',5,5'-Hexachlorobiphenyl

CAS No.: 52663-72-6

Cat. No.: B1207979

Get Quote

Application Note: High-Throughput Solid Phase Extraction (SPE) and Orthogonal Cleanup for

the Quantification of Dioxin-Like PCB 167 in Human Serum

Executive Summary
Polychlorinated biphenyl 167 (2,3',4,4',5,5'-Hexachlorobiphenyl) is a mono-ortho substituted,

dioxin-like congener that bioaccumulates in human lipid stores and serum. Due to its high

lipophilicity (log

) and trace-level physiological concentrations (sub-pg/mL to pg/mL), quantifying PCB 167 in
serum requires rigorous matrix disruption, highly efficient extraction, and aggressive lipid
removal[1].

This application note details a field-proven, self-validating Solid Phase Extraction (SPE)

methodology. By coupling C18-based SPE with an orthogonal acidified silica cleanup step, this

protocol effectively isolates PCB 167 from complex serum proteins and endogenous lipids prior

to Gas Chromatography-High Resolution Mass Spectrometry (GC-HRMS) analysis[2][3].
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Mechanistic Principles of the Extraction
Architecture (E-E-A-T)
To ensure scientific rigor, it is critical to understand the causality behind each sample

preparation phase rather than merely executing steps.

Matrix Disruption (Protein Denaturation): In human serum, highly hydrophobic PCBs are

tightly bound to circulating lipoproteins and albumin. Direct application of raw serum to an

SPE sorbent will result in protein precipitation, frit clogging, and catastrophic analyte loss.

The addition of concentrated formic acid or a water-1-propanol mixture disrupts the tertiary

structure of these proteins, breaking the hydrophobic pockets and releasing PCB 167 into

the solvent phase[3][4].

Solid-Phase Extraction (Hydrophobic Retention): A C18 (octadecyl bonded silica) sorbent is

utilized. The long-chain hydrocarbon phase provides a strong hydrophobic environment that

perfectly matches the non-polar nature of the hexachlorobiphenyl, allowing it to be retained

while polar serum constituents (salts, small peptides) are washed away[2].

Orthogonal Cleanup (Lipid Degradation): Serum contains high concentrations of triglycerides

and phospholipids that co-elute with PCBs during the SPE elution phase. Injecting these

lipids into a GC-HRMS system will rapidly degrade the column and contaminate the ion

source. Passing the SPE eluate through an acidified silica gel column (impregnated with

) oxidizes and destroys these lipids, converting them into polar fragments that bind
irreversibly to the silica. The fully halogenated, highly stable PCB 167 passes through this
aggressive environment completely unaffected[3].

Experimental Protocol: Step-by-Step Methodology
Phase 1: Preparation and Denaturation

Aliquoting: Thaw human serum samples to room temperature. Transfer

of serum into a solvent-rinsed, silanized glass centrifuge tube.

Isotope Spiking (Self-Validation): Spike the sample with
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of a

-labeled PCB 167 internal standard solution (

). Vortex for 30 seconds and allow to equilibrate for 30 minutes. Causality: Isotope dilution
ensures the protocol is self-validating; any physical losses during extraction will equally affect
the native and labeled isotopes, automatically correcting the final quantification[2].

Denaturation: Add ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline

ng-star-inserted">

of concentrated formic acid (or a 1:1 water-1-propanol mixture) to the serum[3]. Vortex
vigorously for 2 minutes. The sample will change from viscous and opaque to a thinner,
denatured suspension.

Phase 2: Solid Phase Extraction (SPE)
Conditioning: Mount a C18 SPE cartridge (500 mg / 6 mL) onto a vacuum manifold.

Condition the sorbent by passing

of dichloromethane (DCM), followed by

of methanol, and finally

of LC-MS grade water. Critical: Do not allow the sorbent bed to dry after the water step.

Loading: Load the denatured serum mixture onto the cartridge. Adjust the vacuum to

maintain a slow, drop-wise flow rate (

) to maximize hydrophobic interaction time.

Washing & Drying: Wash the cartridge with ngcontent-ng-c347536016="" _nghost-ng-

c1800544882="" class="inline ng-star-inserted">

of a 5% methanol in water solution to elute polar interferences. Following the wash, apply full
vacuum for 30 minutes to completely dry the sorbent bed. Causality: Complete water
removal is mandatory. Residual water will deactivate the acidified silica used in the
subsequent cleanup step.

Elution: Elute the target analytes using ngcontent-ng-c347536016="" _nghost-ng-

c1800544882="" class="inline ng-star-inserted">
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of a 1:1 (v/v) mixture of n-hexane and DCM. Collect the eluate in a clean glass tube.

Phase 3: Orthogonal Lipid Cleanup
Acidified Silica Preparation: Prepare a secondary cleanup column containing

of acidified silica gel (silica gel mixed with concentrated

at a 2:1 w/w ratio). Pre-wash the column with

of n-hexane.

Lipid Degradation: Pass the C18 eluate directly through the acidified silica column. Rinse the

original collection tube with an additional

of n-hexane and pass this through the silica column to ensure quantitative transfer[3]. Collect
the final purified fraction.

Phase 4: Concentration and Analysis
Evaporation: Evaporate the purified extract under a gentle stream of ultra-pure nitrogen at

to near dryness (

).

Reconstitution & Syringe Standard: Reconstitute the sample in

of nonane. Add a distinct recovery standard (e.g.,

-PCB 138) to validate the autosampler injection volume. Analyze via GC-HRMS.

Quality Control & System Validation
To ensure the trustworthiness of the data, the following self-validating criteria must be met for

every batch:

Procedural Blanks: One LC-MS water blank must be processed per batch of 10 samples.

PCB 167 levels in the blank must be

of the lowest calibration standard.
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Absolute Recovery: The absolute recovery of the

-PCB 167 internal standard must fall between 60% and 120%. Recoveries outside this range
indicate a failure in the SPE loading or elution phases.

Quantitative Data Summary
The following table summarizes the expected analytical performance parameters for PCB 167

extraction from serum using this dual-column SPE methodology, synthesized from validated

epidemiological biomonitoring studies.

Parameter Value / Range Reference

Target Analyte
PCB 167 (2,3',4,4',5,5'-

Hexachlorobiphenyl)
[1]

Sample Matrix Human Serum [2],[4]

Optimal Sample Volume 1.0 - 2.0 mL [3]

Limit of Detection (LOD)
1.0 pg/mL (HS-SPME) down to

0.01 pg/mL (SPE-HRMS)
[1],[5]

Typical Recovery Rate 99% - 120% [4]

Intra-day Precision (RSD) 3% - 7% [4]
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Caption: Workflow for PCB 167 extraction from serum using SPE and acidified silica cleanup.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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